molecular formula C12H11NOS B8296297 4-Oxo-9-Methyl-2,3,4,9-Tetrahydrothiopyrano[2,3-b]Indole

4-Oxo-9-Methyl-2,3,4,9-Tetrahydrothiopyrano[2,3-b]Indole

Cat. No.: B8296297
M. Wt: 217.29 g/mol
InChI Key: BGYBNWREMYYRHT-UHFFFAOYSA-N
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Description

4-Oxo-9-Methyl-2,3,4,9-Tetrahydrothiopyrano[2,3-b]Indole is a useful research compound. Its molecular formula is C12H11NOS and its molecular weight is 217.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11NOS

Molecular Weight

217.29 g/mol

IUPAC Name

9-methyl-2,3-dihydrothiopyrano[2,3-b]indol-4-one

InChI

InChI=1S/C12H11NOS/c1-13-9-5-3-2-4-8(9)11-10(14)6-7-15-12(11)13/h2-5H,6-7H2,1H3

InChI Key

BGYBNWREMYYRHT-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2C3=C1SCCC3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

88.2 G (0.375 mol) of 3-(1-methyl-2-indolylthio)propionic acid obtained in stage B, and 300 g of polyphosphate ester, prepared according to W. POLLMANN and G. SCHRAMM (Biochem. Biophysica Acta, 80, 1 (1963)), are placed in 3.5 1 of chloroform. The mixture is stirred at room temperature and under a nitrogen atmosphere for 16 hours. After hydrolysis with 3 liters of ice-cold water, the organic phase is separated after settling has occurred and the aqueous phase is extracted twice with chloroform. The organic phases are combined, washed with 10% strength sodium bicarbonate solution and then with water and dried, and the organic medium is evaporated off on a water bath under vacuum. The residue is recrystallized in acetonitrile.
Quantity
0.375 mol
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphate ester
Quantity
300 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
3 L
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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